
dolomite formation and diagenesis models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dolomite

Cat. No.: B100054 Get Quote

An in-depth technical guide to the formation and diagenetic models of dolomite, prepared for

researchers, scientists, and drug development professionals. This document outlines the core

geochemical models, summarizes key quantitative data, details common experimental

protocols, and provides visual diagrams of the fundamental processes.

Introduction: The Dolomite Problem
Dolomite [CaMg(CO₃)₂] is a common carbonate mineral in the geological record, forming vast

rock formations known as dolostones. These formations are economically significant as they

constitute major hydrocarbon reservoirs, hosting up to 80% of oil and gas in North American

carbonate formations and 50% globally. Despite its ancient abundance, primary dolomite
precipitation is rare in modern marine environments, which are thermodynamically

supersaturated with respect to the mineral. This discrepancy, known as the "Dolomite
Problem," has been a subject of intense research for over two centuries.

The primary kinetic barriers inhibiting dolomite formation at low temperatures include the

strong hydration shell of the magnesium ion (Mg²⁺), the presence of dissolved sulfate ions

(SO₄²⁻) in seawater which may hinder nucleation, and competition from more readily

precipitating minerals like aragonite and high-magnesium calcite. Overcoming these barriers

requires specific geochemical, hydrological, and often biological conditions. This guide provides

a technical overview of the principal models developed to explain dolomite formation

(dolomitization) and its subsequent diagenetic alteration.
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Dolomitization can occur at various stages, from syn-sedimentary processes at the seafloor to

deep burial diagenesis. The primary requirements for all models are a sustained source of

magnesium, a mechanism to transport large volumes of dolomitizing fluids through a precursor

calcium carbonate sediment (limestone or lime mud), and conditions that overcome the kinetic

inhibitions.

Sabkha (Evaporation) Model
This model occurs in arid, supratidal coastal flats known as sabkhas, such as those along the

Persian Gulf. Intense evaporation of seawater that floods the flats concentrates brines and

drives the precipitation of aragonite and gypsum (CaSO₄·2H₂O). The removal of calcium ions

into gypsum significantly increases the Mg/Ca ratio of the remaining pore water, which is a key

factor in triggering the replacement of aragonite by dolomite.
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Sabkha (Evaporation) Model Workflow
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Caption: Sabkha (Evaporation) Model Workflow.
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Microbial (Organogenic) Model
This model posits that microorganisms play a crucial role in mediating dolomite precipitation,

particularly at low temperatures where abiotic formation is kinetically hindered. Sulfate-reducing

bacteria (SRB), methanogens, and other microbes can create localized geochemical conditions

favorable for dolomitization within their biofilms or extracellular polymeric substances (EPS).

Key microbial influences include:

Sulfate Reduction: SRB consume sulfate ions (SO₄²⁻), a known inhibitor of dolomite
nucleation.

Increased Alkalinity: Microbial metabolism often increases local alkalinity and pH, promoting

carbonate precipitation.

Nucleation Sites: The carboxyl groups (-COOH) within EPS can complex with and dehydrate

Mg²⁺ ions, lowering the activation energy for their incorporation into a carbonate crystal

lattice. The cell surfaces themselves also act as preferential sites for mineral nucleation.

This process is particularly important in anoxic, organic-rich environments like saline lagoons,

tidal flats, and deep-sea sediments.
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Microbial (Organogenic) Model Pathway
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Caption: Microbial (Organogenic) Model Pathway.

Burial Diagenesis Model
Dolomitization can occur deep within sedimentary basins as precursor carbonates are

subjected to increasing temperature and pressure during burial. The dolomitizing fluids are
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typically Mg-bearing brines expelled from the compaction of adjacent shales or modified

seawater. Elevated temperatures (typically >60°C) help overcome the kinetic barriers to

dolomite formation. This process is often slow, resulting in coarse, well-ordered dolomite
crystals. A characteristic type of dolomite formed at elevated burial temperatures (60-150°C) is

"saddle" or "baroque" dolomite, which is distinguished by its curved crystal faces and undulose

extinction under a microscope.
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Burial Diagenesis Model
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Hydrothermal Dolomitization Model
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General Experimental Workflow for Dolomite Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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